Cas no 2172429-45-5 (2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid
• CAS No: 2172429-45-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5998815
• PubChem ID: 165511180
• Update Time: 2025-06-28

2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid
• 2-{1-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopropyl}acetic acid
• 2172429-45-5
• EN300-1559508

• Inchi： 1S/C28H32N2O5/c31-25(30-28(13-14-28)16-26(32)33)15-24(18-7-1-2-8-18)29-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,1-2,7-8,13-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： FKDMQCIGXLQSDA-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid

Introduction to 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic Acid (CAS No. 2172429-45-5)

2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid, identified by its CAS number 2172429-45-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protective group. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid makes it a promising candidate for further exploration in the synthesis of novel bioactive molecules. The cyclopropyl group, a small yet potent structural unit, is known to enhance the metabolic stability and binding affinity of drug candidates. Additionally, the Fmoc moiety is widely used in peptide synthesis as an amino protecting group, indicating potential applications in peptidomimetic drug design. The combination of these features suggests that this compound could serve as a valuable intermediate in the development of next-generation therapeutics.

In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The structure of 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid aligns well with this trend, as it incorporates elements that can enhance oral bioavailability and reduce susceptibility to enzymatic degradation. This makes it an attractive scaffold for designing small-molecule drugs that target peptide-receptor interactions, which are involved in numerous physiological processes and diseases.

The fluorenylmethoxycarbonyl (Fmoc) group in the compound’s name is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis (SPPS). The Fmoc protection strategy allows for selective and efficient removal of the protecting group during peptide elongation, making it a cornerstone technique in modern peptide chemistry. By integrating this group into a larger molecular framework, researchers can explore novel synthetic pathways and develop innovative strategies for constructing complex peptidomimetics. This has implications not only for academic research but also for industrial applications in pharmaceutical manufacturing.

One of the most compelling aspects of 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid is its potential as a building block for drug discovery programs targeting neurological disorders. The cyclopropyl ring and the amide functionalities present in the molecule can be exploited to modulate receptor binding affinities and selectivity. Recent studies have demonstrated that similar structural motifs are effective in developing ligands for G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. Given these findings, 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid could be a key component in designing novel GPCR modulators.

The cyclopentyl substituent in the molecule adds another layer of complexity and functionality, which can be leveraged to improve drug-like properties such as solubility and cell permeability. Cyclopentane derivatives are known to exhibit favorable pharmacokinetic profiles due to their ability to navigate biological membranes efficiently. This characteristic makes them particularly useful in designing orally active drugs that require rapid absorption and distribution throughout the body. By incorporating a cyclopentyl group into 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid, researchers can enhance its potential as a lead compound for further optimization.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of identifying promising drug candidates from complex molecular libraries. The structural features of 2-{1-3-cyclopentyl-3-({(9H-fluoren-9-y lmethoxycarbonyl}amino)propanamidocyclopropyl}acetic acid, including its cyclopropyl ring, amide bond, and Fmoc protecting group, make it an ideal candidate for virtual screening campaigns. These computational approaches can help predict binding interactions with biological targets, thereby streamlining the drug discovery pipeline. By integrating experimental data with computational predictions, researchers can gain deeper insights into the mechanisms of action of this compound and its derivatives.

The synthesis of 2-{1-(3-cy clopent y l - 3 - { ( ( 9 H - f luore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p r o p a n a m i d o c y c l o p r o p y l } acetic acid (CAS No. 2172429455) involves multi-step organic synthesis techniques that require precise control over reaction conditions and reagent selection. The presence of sensitive functional groups such as amides and esters necessitates careful optimization to ensure high yields and purity. Recent methodologies have focused on greener synthetic routes that minimize waste generation and reduce environmental impact. These advancements not only improve efficiency but also align with global efforts to promote sustainable chemistry practices.

In conclusion,2-{1-(3-cy clopent y l - 3 - { ( ( 9 H - f luore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p r o p a n a m i d o c y c l o p r o p y l } acetic acid (CAS No. 2172429455) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it suitable for various applications in drug discovery, particularly in the design of peptidomimetics targeting neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.